Cas no 1213507-73-3 ((1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine
• CAS No: 1213507-73-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6408072
• PubChem ID: 69630367
• Update Time: 2025-05-19

(1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine
• (S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine
• 1213507-73-3
• EN300-1984920
• SCHEMBL5997474

• Inchi： 1S/C8H9ClN2O2/c1-5(10)7-3-2-6(9)4-8(7)11(12)13/h2-5H,10H2,1H3/t5-/m0/s1
• InChI Key： UGEHGFKWQXRLNP-YFKPBYRVSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])[C@H](C)N

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine

Introduction to (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine and Its Significance in Modern Chemical Research

CAS No. 1213507-73-3 is a chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, specifically identified by its systematic name as (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine, represents a fascinating molecule with a unique structural framework that has implications for various applications in medicinal chemistry and drug discovery.

The molecular structure of this compound consists of a chiral center at the ethylamine moiety, which is further functionalized with a 4-chloro-2-nitrophenyl group. This particular arrangement of substituents makes it an intriguing candidate for further investigation, particularly in the context of developing novel therapeutic agents. The presence of both chloro and nitro substituents on the aromatic ring introduces specific electronic and steric properties that can influence its reactivity and biological activity.

In recent years, there has been a growing interest in the development of molecules that exhibit stereoselective properties, as such compounds often exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine holds promise for this area of research, as it may offer more predictable pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. The nitro group, in particular, is a versatile functional handle that can be further modified through reduction to an amine or diazotization followed by coupling reactions. These transformations allow for the introduction of additional functional groups, thereby enabling the creation of more complex molecular architectures.

Recent studies have begun to explore the pharmacological properties of derivatives of (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The chloro-substituted aromatic ring provides a suitable scaffold for interactions with biological targets, while the chiral center offers opportunities for tuning selectivity.

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry perspective. The use of chiral auxiliaries or asymmetric catalysis can be employed to achieve high enantiomeric purity. Such methodologies are essential for ensuring that the final product exhibits the desired biological properties without unwanted side effects from racemic impurities.

Moreover, the compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. The presence of both electron-withdrawing nitro and electron-donating chloro groups can influence its thermal stability and solubility characteristics. Understanding these properties is crucial for optimizing its use in pharmaceutical formulations and ensuring its long-term viability.

From an industrial perspective, the scalability of producing (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine is also an important consideration. Efficient synthetic routes that minimize waste and reduce costs are highly desirable for any compound intended for commercial use. Advances in green chemistry principles may offer ways to improve the sustainability of its production process.

The compound's potential role in drug discovery is further highlighted by its ability to serve as a building block for more complex molecules. By incorporating it into larger scaffolds, researchers can explore new chemical spaces and identify novel therapeutic targets. This approach aligns with the growing trend toward fragment-based drug design, where small molecules are used as starting points for developing new drugs.

In conclusion, (1S)-1-(4-chloro-2-nitrophenyl)ethan-1-amine (CAS No. 1213507-73-3) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development, make it a valuable asset in modern chemical research. As our understanding of its properties continues to grow, so too will its importance in advancing therapeutic strategies across various medical fields.